Dihydro-5-(2-octenyl)-2(3H)-furanone

Specification

• Description: Dihydro-5-(2-octenyl)-2(3H)-furanone, also known as 6-dodeceno-laquo gammaraquo -lactone or 5-(2-octenyl)tetrahydrofuran-2-one, belongs to the class of organic compounds known as gamma butyrolactones. Gamma butyrolactones are compounds containing a gamma butyrolactone moiety, which consists of an aliphatic five-member ring with four carbon atoms, one oxygen atom, and bears a ketone group on the carbon adjacent to the oxygen atom. Dihydro-5-(2-octenyl)-2(3H)-furanone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, dihydro-5-(2-octenyl)-2(3H)-furanone is primarily located in the membrane (predicted from logP). Dihydro-5-(2-octenyl)-2(3H)-furanone is a fatty, fruity, and soap tasting compound that can be found in milk and milk products. This makes dihydro-5-(2-octenyl)-2(3H)-furanone a potential biomarker for the consumption of this food product.
• CAS No.: 15456-69-6
• Molecular Formula: C12H20O2
• Molecular Weight: 196.29 g/mol
• IUPAC Name: 5-oct-2-enyloxolan-2-one
• Standard InChI: InChI=1S/C12H20O2/c1-2-3-4-5-6-7-8-11-9-10-12(13)14-11/h6-7,11H,2-5,8-10H2,1H3
• Standard InChI Key: QFXOXDSHNXAFEY-UHFFFAOYSA-N
• Isomeric SMILES: CCCCC/C=C\C[C@H]1CCC(=O)O1
• SMILES: CCCCCC=CCC1CCC(=O)O1
• Canonical SMILES: CCCCCC=CCC1CCC(=O)O1